Cas no 884541-39-3 (Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)-)

Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)-, is a specialized organic compound featuring a formamide group linked to a substituted tetrahydro-naphthalenone scaffold. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules. The presence of both the N-methyl formamide moiety and the tetrahydro-naphthalenone framework enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined molecular architecture makes it valuable for applications in medicinal chemistry, where precise functionalization is critical. The compound’s stability under standard conditions further supports its use in multi-step synthetic processes.

Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- structure

884541-39-3 structure

Product Name:Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)-

CAS No:884541-39-3

MF:C₁₂H₁₃NO₂

MW:203.237123250961

CID:4290645

Update Time:2026-04-14

Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

- Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)-

Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9536866-1.0g	N-methyl-N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)formamide	884541-39-3	95%	1.0g	$0.0	2022-12-08

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Additional information on Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)-

Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- (CAS No: 884541-39-3)

The compound Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- with CAS No: 884541-39-3 is a significant chemical entity in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The naphthalene moiety in its structure contributes to its aromatic stability, while the formamide group introduces hydrogen bonding capabilities, making it versatile for different chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and as a precursor for functionalized nanoparticles. The tetrahydro ring system within the molecule has been shown to enhance its solubility in organic solvents, which is advantageous for large-scale manufacturing processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The latest advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Scientists have also investigated its reactivity under various conditions, revealing its potential as a building block for more complex molecular architectures.

The application of Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- extends into pharmaceuticals and agrochemicals. Its ability to form stable complexes with metal ions has been leveraged in drug delivery systems and catalyst development. Moreover, its role as an intermediate in the synthesis of bioactive compounds has been documented in recent pharmacological studies.

From an environmental standpoint, this compound has shown biodegradability under specific conditions, which is a critical factor for sustainable chemical practices. Researchers are actively exploring methods to optimize its production process to minimize waste and energy consumption.

In conclusion, Formamide, N-methyl-N-(5,6,7,8-tetrahydro-5-oxo-2-naphthalenyl)- (CAS No: 884541-39-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance in modern chemistry and materials science.